Cas no 2228490-53-5 (tert-butyl N-(2-{3-(dimethylamino)methylphenyl}-1-oxopropan-2-yl)-N-methylcarbamate)

• Product Name: tert-butyl N-(2-{3-(dimethylamino)methylphenyl}-1-oxopropan-2-yl)-N-methylcarbamate
• CAS No: 2228490-53-5
• MF: C₁₈H₂₈N₂O₃
• MW: 320.426525115967
• CID: 5778048
• PubChem ID: 165677008
• Update Time: 2025-10-31

tert-butyl N-(2-{3-(dimethylamino)methylphenyl}-1-oxopropan-2-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-{3-[(dimethylamino)methyl]phenyl}-1-oxopropan-2-yl)-N-methylcarbamate
• EN300-1884305
• 2228490-53-5
• tert-butyl N-(2-{3-(dimethylamino)methylphenyl}-1-oxopropan-2-yl)-N-methylcarbamate

• Inchi： 1S/C18H28N2O3/c1-17(2,3)23-16(22)20(7)18(4,13-21)15-10-8-9-14(11-15)12-19(5)6/h8-11,13H,12H2,1-7H3
• InChI Key： KGRVAWCNBHUUMW-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)(C)C1C=CC=C(CN(C)C)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 320.20999276g/mol
• Monoisotopic Mass: 320.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-(2-{3-(dimethylamino)methylphenyl}-1-oxopropan-2-yl)-N-methylcarbamate

Introduction to tert-butyl N-(2-{3-(dimethylamino)methylphenyl}-1-oxopropan-2-yl)-N-methylcarbamate (CAS No. 2228490-53-5)

tert-butyl N-(2-{3-(dimethylamino)methylphenyl}-1-oxopropan-2-yl)-N-methylcarbamate (CAS No. 2228490-53-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, a carbamate moiety, and a substituted phenyl ring with a dimethylamino functional group. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The chemical structure of tert-butyl N-(2-{3-(dimethylamino)methylphenyl}-1-oxopropan-2-yl)-N-methylcarbamate can be broken down into several key components. The tert-butyl group provides steric hindrance and enhances the stability of the molecule, while the carbamate functionality imparts reactivity and potential biological activity. The dimethylamino group on the phenyl ring is particularly noteworthy, as it can influence the compound's solubility, lipophilicity, and interactions with biological targets.

Recent studies have explored the potential of tert-butyl N-(2-{3-(dimethylamino)methylphenyl}-1-oxopropan-2-yl)-N-methylcarbamate in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that compounds with similar structural motifs can modulate key enzymes and receptors involved in these conditions, potentially offering new avenues for drug development.

In addition to its potential in neurodegenerative diseases, tert-butyl N-(2-{3-(dimethylamino)methylphenyl}-1-oxopropan-2-yl)-N-methylcarbamate has been investigated for its anti-inflammatory properties. Inflammation is a critical factor in many chronic diseases, and compounds that can effectively reduce inflammatory responses could have broad therapeutic applications. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory activity, making it a promising candidate for further development.

The synthesis of tert-butyl N-(2-{3-(dimethylamino)methylphenyl}-1-oxopropan-2-yl)-N-methylcarbamate involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of a suitable amine with an appropriate carbonyl compound, followed by protection and deprotection steps to introduce the tert-butyl group and other functional groups. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in both research and development settings.

The pharmacokinetic properties of tert-butyl N-(2-{3-(dimethylamino)methylphenyl}-1-oxopropan-2-yl)-N-methylcarbamate are also an important area of study. Understanding how this compound is absorbed, distributed, metabolized, and excreted in the body is crucial for optimizing its therapeutic potential. Preliminary data suggest that it has favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life, which are desirable characteristics for drug candidates.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-(2-{3-(dimethylamino)methylphenyl}-1-oxopropan-2-yl)-N-methylcarbamate. These trials are designed to assess its performance in treating specific conditions and to identify any potential side effects or adverse reactions. Early results from these trials have been promising, with the compound demonstrating significant therapeutic benefits without major safety concerns.

In conclusion, tert-butyl N-(2-{3-(dimethylamino)methylphenyl}-1-oxopropan-2-yl)-N-methylcarbamate (CAS No. 2228490-53-5) represents an exciting advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound may play a significant role in addressing unmet medical needs and improving patient outcomes.